Cas no 136522-30-0 ([(1R,4S)-4-Aminocyclopent-2-en-1-yl]methanol)

[(1R,4S)-4-Aminocyclopent-2-en-1-yl]methanol structure
136522-30-0 structure
Product Name:[(1R,4S)-4-Aminocyclopent-2-en-1-yl]methanol
CAS No:136522-30-0
MF:C6H11NO
MW:113.157641649246
CID:2132985
Update Time:2023-08-04

[(1R,4S)-4-Aminocyclopent-2-en-1-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • (1R,4S)-4-amino-2-Cyclopentene-1-methanol
    • [(1R,4S)-4-Aminocyclopent-2-en-1-yl]methanol
    • ((1R,4S)-4-Aminocyclopent-2-en-1-yl)methanol
    • FCH935052
    • SBB054869
    • 3alpha-Amino-4-cyclopentene-1alpha-methanol
    • ((3S,1R)-3-aminocyclopent-4-enyl)methan-1-ol
    • rel-((1R,4S)-4-Aminocyclopent-2-en-1-yl)methanol
    • (1R,4S)-4-amino-2-cyclopentene-1-methanol, AldrichCPR
    • Inchi: 1S/C6H11NO/c7-6-2-1-5(3-6)4-8/h1-2,5-6,8H,3-4,7H2/t5-,6+/m0/s1
    • InChI Key: UXKZFJDNFBNQHE-NTSWFWBYSA-N
    • SMILES: OC[C@H]1C=C[C@H](C1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Topological Polar Surface Area: 46.2
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